Cas no 1245915-35-8 (Methyl 3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1245915-35-8
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4564392
• Update Time: 2025-10-30

Methyl 3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylate
• Methyl 3-hydroxy-6-(trifluoromethyl)picolinate
• 2-Pyridinecarboxylic acid, 3-hydroxy-6-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C8H6F3NO3/c1-15-7(14)6-4(13)2-3-5(12-6)8(9,10)11/h2-3,13H,1H3
• InChI Key： DEJKYYQONMQMMI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(C(F)(F)F)=CC=C1O

Additional information on Methyl 3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1245915-35-8)

Methyl 3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1245915-35-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethyl group and a hydroxyl group on the pyridine ring makes this compound a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

The compound's molecular formula, C₈H₆F₃NO₃, highlights its versatility. The methyl ester moiety enhances its solubility in organic solvents, facilitating its use in various chemical reactions. Recent studies have explored its role in the development of kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. These trends are frequently searched in academic and industrial databases, reflecting the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, Methyl 3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylate is often utilized in cross-coupling reactions and heterocyclic transformations. Its stability under mild conditions makes it a preferred choice for constructing complex molecular architectures. The compound's CAS No. 1245915-35-8 is frequently queried in chemical catalogs, underscoring its commercial importance. Additionally, its compatibility with green chemistry principles—such as reduced waste generation—resonates with the global push for sustainable practices.

Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound. Its distinct spectral signatures aid in quality control during large-scale production. The rise of AI-driven drug discovery has further amplified interest in such compounds, as machine learning models increasingly rely on high-quality datasets of well-characterized molecules like 1245915-35-8.

In agrochemical applications, derivatives of Methyl 3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylate have shown promise as plant growth regulators and pesticide intermediates. This aligns with the agricultural sector's need for eco-friendly solutions to enhance crop yields. Searches for fluorinated agrochemicals have surged, reflecting the compound's potential in addressing food security challenges.

To summarize, Methyl 3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1245915-35-8) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and compatibility with modern synthetic methodologies position it as a key player in advancing molecular innovation. As research continues to uncover new applications, this compound is poised to remain at the forefront of scientific inquiry.